Cas no 2763268-51-3 (1-Fluoroethane-1-sulfonamide)

• Product Name: 1-Fluoroethane-1-sulfonamide
• CAS No: 2763268-51-3
• MF: C₂H₆FNO₂S
• MW: 127.137942790985
• CID: 6785261
• PubChem ID: 87273244
• Update Time: 2025-06-09

1-Fluoroethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-37368933
• CS-0437272
• 2763268-51-3
• 1-fluoroethanesulfonamide
• 1-fluoroethane-1-sulfonamide
• SCHEMBL1660040
• 1-Fluoroethane-1-sulfonamide

• Inchi： 1S/C2H6FNO2S/c1-2(3)7(4,5)6/h2H,1H3,(H2,4,5,6)
• InChI Key： ROPZSSDOSDTJPL-UHFFFAOYSA-N
• SMILES： S(C(C)F)(N)(=O)=O

Computed Properties

• Exact Mass: 127.01032777g/mol
• Monoisotopic Mass: 127.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-Fluoroethane-1-sulfonamide

Comprehensive Overview of 1-Fluoroethane-1-sulfonamide (CAS No. 2763268-51-3): Properties, Applications, and Industry Insights

1-Fluoroethane-1-sulfonamide (CAS No. 2763268-51-3) is a specialized organofluorine compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonamide-fluorine hybrid structure. This compound belongs to the emerging class of fluorinated sulfonamides, which are increasingly explored for their bioactivity and metabolic stability. The presence of both fluoro and sulfonamide moieties makes it a promising candidate for drug discovery, particularly in targeting enzymes like carbonic anhydrases or designing proteolysis-targeting chimeras (PROTACs)—a hot topic in current AI-driven drug development.

Recent studies highlight the compound's potential in structure-activity relationship (SAR) optimization, a frequent search term among medicinal chemists. Its electrophilic fluorine atom enables selective interactions with biological targets, while the sulfonamide group enhances water solubility—a critical factor addressed in QSAR modeling queries. Analytical techniques such as LC-MS and NMR spectroscopy (commonly searched methodologies) confirm its purity (>98%) and stability under standard storage conditions. Researchers investigating fluorine-based bioisosteres often reference this compound as a case study for improving pharmacokinetic profiles.

The synthesis of 1-Fluoroethane-1-sulfonamide typically involves nucleophilic fluorination of ethanesulfonyl precursors, a process optimized for green chemistry compliance—another trending topic in sustainable synthesis forums. Patent literature suggests applications in crop protection agents, aligning with growing interest in low-environmental-impact agrochemicals. Notably, its logP value (1.8) and hydrogen-bond acceptor count (4) make it a frequent subject in AI-based molecular property prediction discussions.

From a commercial perspective, 2763268-51-3 is cataloged by major fine chemical suppliers as a building block for high-value intermediates. Market analyses indicate rising demand for such fluorinated scaffolds in parallel synthesis libraries, driven by combinatorial chemistry approaches. Regulatory databases confirm its non-hazardous classification under standard handling protocols, though proper PPE (personal protective equipment) is recommended—a key concern in laboratory safety searches.

Innovative applications include its use in PET radiotracer development (linking to diagnostic imaging trends) and as a modifier in ionic liquid electrolytes for next-gen batteries. These connections to clean energy and precision medicine enhance its relevance in cross-disciplinary research. The compound’s crystallographic data (CCDC-deposited) supports computational chemistry validations—a frequent requirement in molecular docking studies.

Quality control protocols for 1-Fluoroethane-1-sulfonamide emphasize HPLC purity analysis and residual solvent screening, addressing common QC/QA search intents. Its stability in physiological pH ranges (pH 5-8) makes it suitable for in vitro assays, a detail often queried by assay developers. Recent publications correlate its molecular dipole moment (3.2 D) with enhanced cell membrane permeability—a sought-after parameter in ADMET prediction tools.

Future directions may explore its click chemistry compatibility or role in metal-organic frameworks (MOFs), connecting to nanomaterial research trends. As AI-assisted retrosynthesis platforms expand, compounds like 2763268-51-3 serve as valuable training data for machine learning algorithms predicting novel synthetic routes—an intersection of cheminformatics and digital chemistry currently dominating scientific discourse.